N,N-dibenzylcyclopropanecarboxamide

• IUPAC Name: N,N-dibenzylcyclopropanecarboxamide
• InChI: InChI=1S/C18H19NO/c20-18(17-11-12-17)19(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10,17H,11-14H2
• InChI Key: ZWFQBJBGRRMBBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol

Description

“N,N-dibenzylcyclopropanecarboxamide” is a chemical compound with the molecular formula C18H19NO . Its average mass is 265.350 Da and its monoisotopic mass is 265.146667 Da .

Scientific Research Applications

Synthesis of Amino Acids and Derivatives

Research by Kordes, Winsel, and Meijere (2000) utilized N,N-dibenzylcarboxamides in the synthesis of a variety of amino acid derivatives, including 1-aminocyclopropanecarboxylic acid and its analogs. This method involved transforming N,N-dibenzyl-2-benzyloxyacetamide to cyclopropylamines, leading to the production of these amino acids in a few steps with moderate yields (Kordes, Winsel, & Meijere, 2000).

Role in N-Heterocyclic Carbene Chemistry

Hopkinson, Richter, Schedler, and Glorius (2014) highlighted the role of N-heterocyclic carbenes (NHCs), a class of organic compounds related to N,N-dibenzylcyclopropanecarboxamide, in modern organic chemistry. NHCs, including those derived from carboxamides, have become instrumental in various commercially important processes (Hopkinson, Richter, Schedler, & Glorius, 2014).

Advances in Materials Chemistry

A study by Smith et al. (2019) explored the application of NHCs in materials chemistry, demonstrating their utility in the functionalization of surfaces, polymers, and nanoparticles. This study emphasizes the versatility of NHCs, potentially including derivatives of N,N-dibenzylcyclopropanecarboxamide, in developing functional materials (Smith et al., 2019).

Catalysis and Synthetic Chemistry

Meng, Lei, and Szostak (2017) reported on the use of Pd-NHC complexes, which could include derivatives of N,N-dibenzylcyclopropanecarboxamide, in catalyzing the transamidation of secondary carboxamides. This method represents a significant advancement in the field of catalysis and synthetic chemistry, offering new avenues for compound synthesis (Meng, Lei, & Szostak, 2017).

Synthesis of Aminocyclopropanes

Meijere, Winsel, and Stecker (2005) demonstrated the synthesis of aminocyclopropanes using N,N-dibenzylcarboxamides. Their method provides an efficient approach for synthesizing these compounds, which are useful in various chemical reactions (Meijere, Winsel, & Stecker, 2005).

Development of Functional Materials

The research conducted by Smith et al. (2019) on NHCs, potentially including N,N-dibenzylcyclopropanecarboxamide derivatives, has led to the development of functional materials. These materials have applications in various fields, including the stabilization of reactive molecular fragments and surface functionalization (Smith et al., 2019).